Cas no 1261994-87-9 (2-chloro-4-(4-ethoxycarbonyl-3-fluorophenyl)benzoic Acid)

• Product Name: 2-chloro-4-(4-ethoxycarbonyl-3-fluorophenyl)benzoic Acid
• CAS No: 1261994-87-9
• MF: C₁₆H₁₂ClFO₄
• MW: 322.715487480164
• MDL: MFCD18322603
• CID: 1219734
• PubChem ID: 53228422
• Update Time: 2025-04-20

2-chloro-4-(4-ethoxycarbonyl-3-fluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(4-ethoxycarbonyl-3-fluorophenyl)benzoic Acid
• DTXSID80691955
• 3-Chloro-4'-(ethoxycarbonyl)-3'-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%
• 2-CHLORO-4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]BENZOIC ACID
• 1261994-87-9
• MFCD18322603

• MDL： MFCD18322603
• Inchi： 1S/C16H12ClFO4/c1-2-22-16(21)12-6-4-10(8-14(12)18)9-3-5-11(15(19)20)13(17)7-9/h3-8H,2H2,1H3,(H,19,20)
• InChI Key： SODWNSWQGMLRSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)OCC)=C(C=1)F

Computed Properties

• Exact Mass: 322.041
• Monoisotopic Mass: 322.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 4